2-ethoxy-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-ethoxy-N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]acetamide
• InChI: InChI=1S/C15H21N3O3/c1-4-20-10-14(19)16-7-8-18-12(3)15(11(2)17-18)13-6-5-9-21-13/h5-6,9H,4,7-8,10H2,1-3H3,(H,16,19)
• InChI Key: LWNJVMPQCSMXJO-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCCN1C(=C(C(=N1)C)C2=CC=CO2)C
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol

Description

2-ethoxy-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide, also known as EDP-420, is a novel small molecule inhibitor that has shown promising results in preclinical studies.

Scientific Research Applications

Coordination Chemistry and Antioxidant Activity

A study by Chkirate et al. (2019) focused on novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, showcasing the effect of hydrogen bonding on self-assembly processes and antioxidant activity. While the specific compound was not directly studied, this research highlights the broader context of pyrazole-acetamide derivatives in coordination chemistry and their potential antioxidant properties. The synthesized complexes demonstrated significant antioxidant activity, suggesting a potential application in mitigating oxidative stress-related conditions (Chkirate et al., 2019).

Crystal Structure and Biological Activity

Another study by Hu Jingqian et al. (2016) synthesized a related compound and analyzed its crystal structure and biological activity, including moderate herbicidal and fungicidal activities. This research indicates the utility of such compounds in agricultural applications, potentially offering a new avenue for pest control strategies (Hu Jingqian et al., 2016).

Green Chemistry and Herbicide Action

Research by Weisshaar and Böger (1989) on chloroacetamide derivatives, including their use as herbicides, provides insight into the environmental and agricultural implications of these chemicals. Though not directly related, it offers a backdrop to understanding how modifications to the acetamide moiety can influence herbicidal efficacy and selectivity, relevant for the development of environmentally friendly pesticides (Weisshaar & Böger, 1989).

Computational Study and Chemical Interactions

A computational study by Singh et al. (2014) on a pyrrole chalcone derivative demonstrates the use of quantum chemical calculations to predict sites and nature of interactions within molecules, which could be relevant for understanding the behavior and reactivity of "2-ethoxy-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)acetamide" in various environments (Singh et al., 2014).

Heterocyclic Chemistry and Bioactivity

Research on naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus by El-Wahab et al. (2011) explored the synthesis and biological evaluation of compounds for antimicrobial activity. This work underscores the potential of pyrazole-fused heterocycles in pharmaceutical development, hinting at the possible applications of the compound in developing new antimicrobial agents (El-Wahab et al., 2011).